(R)-1-Methoxybutan-2-amine hydrochloride
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Description
(R)-1-Methoxybutan-2-amine hydrochloride is a useful research compound. Its molecular formula is C5H14ClNO and its molecular weight is 139.62. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Studies
- Alpha-Adrenoceptor Blocking Activity : (R)-1-Methoxybutan-2-amine hydrochloride demonstrated a 10-fold preferential blocking activity for alpha 1- versus alpha 2-adrenoceptors and was notably more potent than its enantiomer at these receptors, suggesting its potential as a tool for characterizing alpha-adrenoceptor subtypes (Giardiná et al., 1997).
Chemical Synthesis and Analysis
- Enzymatic Resolution : The compound was involved in studies exploring the enzymatic resolution of pharmacologically active amines, demonstrating its significance in the field of organic synthesis (González‐Sabín et al., 2002).
- Anodic Methoxylation : Anodic methoxylation studies of N-(fluoroethyl)amines, which include derivatives of (R)-1-Methoxybutan-2-amine, have been conducted to understand the influence of different substituent groups on methoxylation processes (Fuchigami & Ichikawa, 1994).
Biocompatibility and Biomedical Applications
- Biocompatible Polymers : Derivatives of this compound were used in the synthesis of fluorescently labeled biocompatible polymers, highlighting its relevance in biomedical research (Madsen et al., 2011).
Enantiomer Separation and Synthesis
- Enantiomer Separation : The compound has been utilized in the synthesis and enantiomer separation of 3-hydroxy-4-(tosyloxy)butanenitrile, underscoring its importance in stereochemistry and pharmaceutical synthesis (Kamal et al., 2007).
Other Applications
- Synthesis of Medical Intermediates : It has been used in the synthesis of medical intermediates, illustrating its utility in the development of new drugs and therapeutic agents (Zhang Ping-rong, 2009).
Properties
IUPAC Name |
(2R)-1-methoxybutan-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO.ClH/c1-3-5(6)4-7-2;/h5H,3-4,6H2,1-2H3;1H/t5-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUBZWLXCCORIPY-NUBCRITNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(COC)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](COC)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
678182-79-1 |
Source
|
Record name | (R)-1-methoxybutan-2-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.